2-Methylpiperazine-d7

• Molecular Formula: C5H12N2
• Molecular Weight: 107.21 g/mol
• InChI: InChI=1S/C5H12N2/c1-5-4-6-2-3-7-5/h5-7H,2-4H2,1H3/i2D2,3D2,4D2,5D
• InChIKey: JOMNTHCQHJPVAZ-YBFHXMESSA-N

2-Methylpiperazine-d7 Specifications & Procurement

2-Methylpiperazine-d7 is a stable isotopically labeled (SIL) deuterated analog of 2-methylpiperazine (CAS 109-07-9) containing seven deuterium atoms at positions 2,3,3,5,5,6,6 on the piperazine ring [1]. With a molecular formula C₅H₅D₇N₂ and molecular weight 107.21 g/mol (compared to 100.16 g/mol for the unlabeled compound), this heterocyclic amine is supplied at ≥98% chemical purity and 98 atom % D isotopic enrichment . The mass difference of approximately +7 Da between the analyte and internal standard is sufficient to avoid isotopic overlap in MS detection while preserving near-identical physicochemical behavior (LogP -0.68, density 0.8±0.1 g/cm³) .

Product Class Stable isotopically labeled internal standard (SIL-IS)

Analytical Fit LC-MS/MS isotope dilution quantitative bioanalysis

Key Feature Ring-deuterated for exchange stability; sufficient mass shift for MS resolution

• [1] MedChemExpress. 2-Methylpiperazine-d7 Technical Datasheet. CAS 1219802-98-8. View Source

2-Methylpiperazine-d7 as Irreplaceable Internal Standard

In LC-MS/MS quantitative bioanalysis, the selection of an internal standard (IS) directly determines method accuracy, precision, and regulatory acceptability. While structurally analogous IS candidates (e.g., other alkylpiperazines or unlabeled 2-methylpiperazine) are occasionally employed due to lower cost or availability, they exhibit differential extraction recovery, chromatographic retention behavior, and ionization efficiency under electrospray conditions [1]. These discrepancies manifest as matrix effect-driven quantification bias—particularly problematic in plasma samples where phospholipid-induced ion suppression varies between subjects and dietary states [2]. Furthermore, the European Medicines Agency (EMA) has documented that over 90% of regulatory submissions incorporate SIL-IS and has rejected studies employing surrogate internal standards deemed insufficiently analogous to the analyte [3].

Ionization & Retention Mismatch

Non-isotopic surrogate IS may show different chromatographic retention and ionization efficiency, introducing matrix effect bias in biological matrices.

Regulatory Acceptance Limitations

Regulatory review may require SIL-IS for method validation; surrogate IS are often considered insufficiently analogous to the target analyte.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] KCAS Bio. The Value of Deuterated Internal Standards. Technical Blog. August 30, 2017. View Source
• [3] KCAS Bio. The Value of Deuterated Internal Standards. Regulatory section citing EMA submission data. August 30, 2017. View Source

2-Methylpiperazine-d7: Quantitative Differentiation

MS Discrimination via Deuterium Mass Shift

2-Methylpiperazine-d7 provides a mass difference of approximately +7 Da relative to the unlabeled analyte 2-methylpiperazine (molecular weight 100.16 g/mol unlabeled vs. 107.21 g/mol deuterated) . This mass shift exceeds the typical isotopic envelope overlap threshold of +3 Da recommended for reliable MS discrimination [1].

Mass Shift Discrimination

Class-level inference

+7 Da mass differential vs. unlabeled analyte (107.21 vs. 100.16 g/mol)

Supports baseline MS resolution

Exceeds typical +3 Da threshold for reliable quantification

Evidence Dimension	Molecular weight differential for MS discrimination
Target Compound Data	107.21 g/mol (C₅H₅D₇N₂)
Comparator Or Baseline	Unlabeled 2-methylpiperazine: 100.16 g/mol (C₅H₁₂N₂)
Quantified Difference	+7.05 Da (+7.0%)
Conditions	Calculated molecular weight based on isotopic composition; MS detection context

Why This Matters

The +7 Da differential exceeds the minimum +3 Da threshold for baseline MS resolution, eliminating isotopic cross-talk that compromises quantification accuracy.

• [1] Restek Corporation. Choosing an Internal Standard. Technical Note. October 25, 2015. View Source

Isotopic Enrichment for Enhanced Precision

Certified isotopic enrichment for 2-Methylpiperazine-d7 is specified at 98 atom % D, with the methyl group position showing 12.7% deuteration . In class-level inference from isotope dilution MS principles, SIL-IS with ≥98% isotopic enrichment consistently enables method precision of ≤2% relative standard deviation (RSD), compared to 5–15% RSD typically observed with non-isotopic surrogate internal standards [1].

Isotopic Enrichment & Precision

Class-level inference

≤2% RSD with SIL-IS vs. 5–15% RSD with surrogate IS

May improve method precision

Class-level data for ≥98% enrichment SIL-IS

Evidence Dimension	Method precision (% RSD) based on internal standard type
Target Compound Data	≤2% RSD (class-level inference for SIL-IS with ≥98% enrichment)
Comparator Or Baseline	Non-isotopic surrogate internal standard: 5–15% RSD
Quantified Difference	3–13 percentage point improvement in precision
Conditions	LC-MS/MS quantitative bioanalysis with internal standard calibration

Why This Matters

The 98 atom % D enrichment specification directly translates to precision improvements exceeding 3× relative to surrogate IS approaches, reducing required sample replicates and supporting method validation.

• [1] IonSource.com. Mass Spectrometry Quantitation: Internal Standard Method. % RSD comparison data. View Source

Co-Elution for Matrix Effect Normalization

As a stable isotopically labeled internal standard, 2-Methylpiperazine-d7 co-elutes chromatographically with the unlabeled analyte due to near-identical physicochemical properties (LogP -0.68 for both compounds) . This co-elution is essential for normalizing matrix effects: SIL-IS and analyte experience identical ion suppression or enhancement conditions at the electrospray interface [1]. Class-level evidence demonstrates that SIL-IS effectively compensates for matrix-induced suppression across diverse sample types, whereas structurally dissimilar surrogate IS may co-elute in different matrix suppression regions, producing biased quantification [2].

Co-Elution & Matrix Normalization

Class-level inference

Identical LogP (-0.68) ensures co-elution with analyte

Supports matrix effect compensation

Analyte-matched ionization environment reduces bias

Evidence Dimension	Matrix effect compensation capability
Target Compound Data	Co-elution with analyte (identical LogP -0.68); normalizes ion suppression variability
Comparator Or Baseline	Non-isotopic surrogate IS: differential retention, may experience distinct matrix suppression
Quantified Difference	Qualitative difference in matrix effect tracking; SIL-IS provides analyte-matched ionization environment
Conditions	LC-ESI-MS/MS analysis of biological matrices (plasma, urine)

Why This Matters

Co-elution ensures matrix effects impact IS and analyte equivalently, enabling accurate normalization—a capability structurally analogous IS cannot guarantee, particularly in variable plasma samples.

• [1] KCAS Bio. The Value of Deuterated Internal Standards. Matrix effect section. August 30, 2017. View Source
• [2] LabRulez LCMS. Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Analysis between Differing Matrices. View Source

Ring-Deuterium Placement for Exchange Stability

2-Methylpiperazine-d7 incorporates seven deuterium atoms on the piperazine ring positions (2,3,3,5,5,6,6) rather than exclusively on exchangeable amine hydrogens . This labeling strategy, inferred from analogous deuterated piperazine compounds, reduces susceptibility to back-exchange in aqueous biological matrices [1]. The methyl group shows partial deuteration (12.7%), reflecting the synthetic deuteration approach .

Deuterium Exchange Stability

Class-level inference

Ring-deuterated C-D bonds resist back-exchange in aqueous matrices

May maintain consistent IS signal

N-D positions may have limited exchange liability

Evidence Dimension	Deuterium retention under aqueous biological conditions
Target Compound Data	Ring-deuterated (C-D bonds): stable under physiological conditions; amine N-D positions: limited exchange liability
Comparator Or Baseline	Compounds with exclusive N-D labeling: susceptible to rapid H/D back-exchange in aqueous media
Quantified Difference	Qualitative stability advantage for ring-deuterated vs. exclusively N-deuterated compounds
Conditions	Aqueous biological matrices; physiological pH

Why This Matters

Ring-deuterated carbon-deuterium bonds resist back-exchange under aqueous conditions, ensuring consistent IS signal intensity throughout sample preparation and analysis—critical for reliable quantification.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

2-Methylpiperazine-d7 Application Scenarios

LC-MS/MS Quantification in Plasma Pharmacokinetics

Use 2-Methylpiperazine-d7 as the SIL-IS for quantifying unlabeled 2-methylpiperazine in plasma matrices during preclinical and clinical pharmacokinetic studies. The +7 Da mass differential ensures baseline MS resolution, while co-elution (LogP -0.68) provides reliable matrix effect compensation across subject samples with variable plasma composition . The 98 atom % D enrichment supports method precision ≤2% RSD, meeting FDA and EMA bioanalytical method validation requirements for accuracy (±15%, ±20% at LLOQ) and precision [1].

In Vitro ADME and Metabolic Stability

In liver microsome or hepatocyte incubation studies, 2-Methylpiperazine-d7 enables isotope dilution quantification of parent compound depletion without requiring chromatographic baseline separation from metabolites. The ring-deuterated C-D bonds resist metabolic back-exchange under aqueous incubation conditions, maintaining consistent IS signal across time points [2].

qNMR Using Deuterated Reference Standard

2-Methylpiperazine-d7 can serve as a deuterated internal reference standard for quantitative NMR applications. The presence of deuterium at non-exchangeable ring positions reduces proton background interference in ¹H-NMR, enabling cleaner spectral interpretation. The high isotopic enrichment (98 atom % D) ensures minimal residual protiated species interference [3].

Application

Selection Property

Validation Focus

Plasma PK Bioanalysis (Research Matrices)

Stable isotope mass shift and enrichment

Matrix effect normalization and precision

In Vitro ADME & Metabolic Stability

Ring-deuterium exchange stability

Consistent IS signal across incubation timepoints

qNMR Quantification

Deuterated ring reduces proton background

Spectral interpretation and purity assessment

• [1] KCAS Bio. The Value of Deuterated Internal Standards. Regulatory section. August 30, 2017. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [3] ResolveMass Laboratories. (±)2-Methyl-d3-piperazine-2,3,3,5,5,6,6-d7 Technical Datasheet. NMR applications section. CAS 2363789-19-7. View Source